3-amino-N-(2-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide

• Molecular Formula: C19H13BrN4OS
• Molecular Weight: 425.3 g/mol
• IUPAC Name: 3-amino-N-(2-bromophenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C19H13BrN4OS/c20-13-3-1-2-4-15(13)23-18(25)17-16(21)12-5-6-14(24-19(12)26-17)11-7-9-22-10-8-11/h1-10H,21H2,(H,23,25)
• InChI Key: QDCWZTZPHAMJEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N)Br

Description

The compound 3-amino-N-(2-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide belongs to the class of thieno[2,3-b]pyridine-2-carboxamide derivatives. Its structure features:

• A thieno[2,3-b]pyridine core substituted with an amino group at position 2.
• A 2-bromophenyl group attached to the carboxamide moiety.
• A pyridin-4-yl substituent at position 6 of the fused ring system.

Biological Activity

3-amino-N-(2-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide is a thienopyridine derivative that has garnered attention for its potential biological activities. This compound features a unique molecular structure that includes a thieno[2,3-b]pyridine core, which is known for its involvement in various pharmacological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-amino-N-(2-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide is $C_{17}H_{15}BrN_{4}S$, with a molecular weight of approximately 425.3 g/mol. The compound's structure includes functional groups that contribute to its biological activity, particularly the amino group and the bromophenyl substituent, which enhance its interaction with biological targets.

Research indicates that compounds similar to 3-amino-N-(2-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide exhibit significant inhibitory effects on the IκB kinase complex. This complex plays a crucial role in regulating inflammatory responses and apoptosis, suggesting that this compound could have therapeutic applications in treating autoimmune diseases and cancers associated with dysregulated IκB pathways .

Anticancer Activity

Numerous studies have explored the anticancer properties of thienopyridine derivatives. For instance, it has been reported that related compounds demonstrate activity against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The specific mechanism involves the modulation of signaling pathways associated with cancer progression .

Inhibition of Kinases

The compound has shown potential as a kinase inhibitor, particularly targeting pathways involved in inflammation and cancer. In vitro studies have employed techniques such as surface plasmon resonance (SPR) to assess binding affinities to specific kinases . The inhibition of these kinases can lead to decreased tumor growth and improved outcomes in models of cancer.

Case Studies and Research Findings

• In vitro Studies : A study demonstrated that related thienopyridine compounds significantly reduced the viability of various cancer cell lines, including Caco-2 (human colorectal carcinoma) cells, indicating strong anticancer properties .
• Molecular Docking Studies : Computational analyses using molecular docking have provided insights into how 3-amino-N-(2-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide interacts with target proteins at the molecular level. These studies suggest favorable binding interactions that correlate with observed biological activities .
• Therapeutic Potential : The compound's ability to inhibit IκB kinase suggests potential applications in treating inflammatory diseases and cancers where this pathway is dysregulated. Future clinical trials may further elucidate its efficacy in these contexts .

Comparative Analysis of Similar Compounds

Compound Name	Biological Activity	Mechanism
3-amino-N-(2-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide	Anticancer, anti-inflammatory	IκB kinase inhibition
5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide	Antitumor	Targeting phosphoinositide-specific phospholipase C
4-(4-bromophenyl)-2-(4,5-dihydro-1H-imidazol-2-yl)-6-methylthieno[2,3-b]pyridin	Anticancer	Multiple kinase inhibition

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

Key structural analogs and their substituent variations are summarized in Table 1 .

Table 1: Structural Comparison of Thieno[2,3-b]pyridine-2-carboxamide Derivatives

Compound ID/Evidence	Substituents	Core Modifications	Notable Features
Target Compound	N-(2-bromophenyl), 6-(pyridin-4-yl)	Thieno[2,3-b]pyridine	Bromine at ortho position on phenyl; pyridine at position 6
Compound 9	N-(4-bromophenyl), 6-(thiophen-2-yl)	4-CF₃ on core	Bromine at para position; thiophene instead of pyridine
Compound 14	N-(4-iodophenyl), 6-(thiophen-2-yl)	4-CF₃ on core	Iodo substituent; lower polarity compared to bromo
CAS 626226-18-4	N-(3-bromo-4-methylphenyl), 6-(pyridin-4-yl)	-	Bromo and methyl on phenyl; increased steric bulk
CAS 65901-91-9	N-(2-chloro-5-methoxyphenyl), 6-(pyridin-4-yl)	-	Chloro and methoxy substituents; electron-withdrawing/donating mix
Compound in	N-(4-fluorophenyl), 6-(thiophen-2-yl)	4-phenyl on core	Fluorine substituent; smaller halogen with higher electronegativity

Key Observations :

• Heterocyclic Moieties : Replacing thiophen-2-yl (e.g., ) with pyridin-4-yl (target compound, ) may improve hydrogen-bonding capacity or π-π stacking in biological targets.
• Substituent Position : The para-bromo in vs. ortho-bromo in the target compound alters steric hindrance and electronic effects on the phenyl ring.

Physicochemical Properties

Table 2: Physical Properties of Selected Analogs

Compound ID/Evidence	Melting Point (°C)	Molecular Weight	LogP (Predicted)
Target Compound	Not reported	~544.5*	~7.6†
Compound 9	241.0–242.1	532.3	6.2
CAS 626226-18-4	Not reported	484.3	6.8
Compound 14	236.5–237.6	580.2	7.1
	Not reported	544.5	7.6

*Calculated based on ; †Predicted using XLogP3 .

Key Trends :

• Bromine and trifluoromethyl groups (e.g., ) increase molecular weight and lipophilicity (higher LogP).
• Para-substituted bromophenyl derivatives () exhibit lower melting points than ortho-substituted analogs, likely due to reduced crystallinity.